Cas no 801227-65-6 ((2E)-3-[5-(1,3-benzothiazol-2-yl)furan-2-yl]-1-(furan-2-yl)prop-2-en-1-one)

• Product Name: (2E)-3-[5-(1,3-benzothiazol-2-yl)furan-2-yl]-1-(furan-2-yl)prop-2-en-1-one
• CAS No: 801227-65-6
• MF: C₁₈H₁₁NO₃S
• MW: 321.349843263626
• CID: 5832872
• PubChem ID: 5769683
• Update Time: 2025-07-17

(2E)-3-[5-(1,3-benzothiazol-2-yl)furan-2-yl]-1-(furan-2-yl)prop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• 3-(5-Benzothiazol-2-yl-furan-2-yl)-1-furan-2-yl-propenone
• 2-Propen-1-one, 3-[5-(2-benzothiazolyl)-2-furanyl]-1-(2-furanyl)-
• SMR000178694
• MLS000559362
• AKOS000649206
• (2E)-3-[5-(1,3-benzothiazol-2-yl)furan-2-yl]-1-(furan-2-yl)prop-2-en-1-one
• 801227-65-6
• BAS 09687218
• (E)-3-(5-(benzo[d]thiazol-2-yl)furan-2-yl)-1-(furan-2-yl)prop-2-en-1-one
• (E)-3-(5-Benzothiazol-2-yl-furan-2-yl)-1-furan-2-yl-propenone
• (E)-3-[5-(1,3-benzothiazol-2-yl)furan-2-yl]-1-(furan-2-yl)prop-2-en-1-one
• F1762-0032
• Z57733612

• Inchi： 1S/C18H11NO3S/c20-14(15-5-3-11-21-15)9-7-12-8-10-16(22-12)18-19-13-4-1-2-6-17(13)23-18/h1-11H
• InChI Key： HIMBINHOUAYCOC-UHFFFAOYSA-N
• SMILES： C(C1=CC=CO1)(=O)C=CC1=CC=C(C2=NC3=CC=CC=C3S2)O1

Computed Properties

• Exact Mass: 321.04596439g/mol
• Monoisotopic Mass: 321.04596439g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 469
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 84.5Ų

Experimental Properties

• Density: 1.352±0.06 g/cm3(Predicted)
• Boiling Point: 512.3±60.0 °C(Predicted)
• pka: 0.65±0.10(Predicted)

Additional information on (2E)-3-[5-(1,3-benzothiazol-2-yl)furan-2-yl]-1-(furan-2-yl)prop-2-en-1-one

Chemical Profile of (2E)-3-[5-(1,3-benzothiazol-2-yl)furan-2-yl]-1-(furan-2-yl)prop-2-en-1-one (CAS No. 801227-65-6)

The compound (2E)-3-[5-(1,3-benzothiazol-2-yl)furan-2-yl]-1-(furan-2-yl)prop-2-en-1-one, identified by its CAS number 801227-65-6, represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its intricate heterocyclic structure, has garnered attention for its potential applications in medicinal chemistry and drug discovery. The presence of fused rings, including a benzothiazole moiety and two furan rings, contributes to its unique chemical properties and biological activities.

In recent years, the exploration of heterocyclic compounds has been a cornerstone in the development of novel therapeutic agents. The benzothiazole scaffold, in particular, has been extensively studied due to its broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The compound under discussion incorporates this motif with additional furan rings, which are known for their ability to enhance bioavailability and metabolic stability. This structural arrangement not only imparts stability but also facilitates interactions with biological targets, making it a promising candidate for further investigation.

The synthesis of (2E)-3-[5-(1,3-benzothiazol-2-yl)furan-2-yl]-1-(furan-2-yl)prop-2-en-1-one involves a series of well-established organic reactions that highlight the expertise required in medicinal chemistry. Key steps include the condensation of furan derivatives with appropriate electrophiles to form the propenone core, followed by functionalization with the benzothiazole ring. These synthetic pathways are critical in ensuring high yield and purity, which are essential for subsequent pharmacological evaluation.

One of the most compelling aspects of this compound is its potential as a lead molecule for drug development. The combination of the benzothiazole and furan moieties creates a versatile platform that can be modified to target specific biological pathways. For instance, studies have shown that benzothiazole derivatives can inhibit enzymes such as COX and LOX, which are implicated in inflammatory diseases. Similarly, furan-based compounds have demonstrated efficacy in modulating kinase activities, which are crucial in cancer therapy. The synergistic effects of these structural features make (2E)-3-[5-(1,3-benzothiazol-2-yl)furan-2-yl]-1-(furan-2-yl)prop-2-en-1-one an attractive candidate for further exploration.

Current research in this area is focused on understanding the molecular interactions of this compound with biological targets. Techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy are being employed to elucidate its binding mode within protein structures. These studies aim to provide insights into how the molecule interacts with key enzymes and receptors, which can guide the design of more potent derivatives. Additionally, computational methods like molecular dynamics simulations are being used to predict the behavior of the compound in different environments, further aiding in the optimization process.

The pharmacokinetic properties of (2E)-3-[5-(1,3-benzothiazol-2-yl)furan-2-yl]-1-(furan-2-yl)propenone are also under scrutiny. Factors such as solubility, stability, and metabolic clearance are critical determinants of its potential as a drug candidate. Preliminary studies suggest that modifications to the furan rings can significantly influence these properties. For example, introducing hydroxyl or methoxy groups can enhance solubility while maintaining biological activity. Such findings underscore the importance of structure-function relationships in medicinal chemistry.

In conclusion, the compound (2E)-3-[5-(1,3-benzothiazol-furan)](furan)]propenone (CAS No. 801227656) represents a promising avenue for therapeutic innovation. Its unique structural features and potential biological activities make it a valuable asset in the quest for novel pharmaceuticals. As research continues to uncover new applications and optimize its properties, this molecule is poised to play a significant role in future drug development efforts.